Cas no 898792-63-7 (7-(2-CHLOROPHENYL)-7-OXOHEPTANOIC ACID)

• Product Name: 7-(2-CHLOROPHENYL)-7-OXOHEPTANOIC ACID
• CAS No: 898792-63-7
• MF: C₁₃H₁₅ClO₃
• MW: 254.709403276443
• CID: 880232
• PubChem ID: 24727280
• Update Time: 2025-04-19

7-(2-CHLOROPHENYL)-7-OXOHEPTANOIC ACID Chemical and Physical Properties

Names and Identifiers

• 7-(2-CHLOROPHENYL)-7-OXOHEPTANOIC ACID
• MFCD03844208
• 898792-63-7
• AKOS016022616
• 7-(2-CHLOROPHENYL)-7-OXOHEPTANOICACID
• DTXSID90645505

• MDL： MFCD03844208
• Inchi： 1S/C13H15ClO3/c14-11-7-5-4-6-10(11)12(15)8-2-1-3-9-13(16)17/h4-7H,1-3,8-9H2,(H,16,17)
• InChI Key： JCLWUQDRQZUEGO-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(CCCCCC(=O)O)=O

Computed Properties

• Exact Mass: 254.07100
• Monoisotopic Mass: 254.0709720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37000
• LogP: 3.55780